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Compound of Interest

Compound Name: H-Ala-Ala-Tyr-OH TFA

Cat. No.: B12420517 Get Quote

An In-depth Technical Guide on the Safety of H-Ala-Ala-Tyr-OH TFA

Disclaimer: A specific Safety Data Sheet (SDS) for H-Ala-Ala-Tyr-OH TFA (L-Alanyl-L-alanyl-L-

tyrosine trifluoroacetate) is not readily available in the public domain. This guide has been

compiled from information on its constituent components—L-alanine, L-tyrosine, and

trifluoroacetic acid (TFA)—and general principles of laboratory safety. The information provided

herein should be used as a guideline and not as a substitute for a formal risk assessment

conducted by qualified professionals. Researchers, scientists, and drug development

professionals should always exercise caution and adhere to established laboratory safety

protocols when handling any chemical for which a specific SDS is not available.

Introduction
H-Ala-Ala-Tyr-OH, or L-Alanyl-L-alanyl-L-tyrosine, is a tripeptide. In the form of its

trifluoroacetate (TFA) salt, it is typically supplied as a lyophilized powder for research and

development purposes, particularly in the fields of biochemistry and drug discovery.

Understanding the safety profile of this compound is crucial for ensuring the well-being of

laboratory personnel and the integrity of experimental outcomes. This technical guide provides

a comprehensive overview of the potential hazards, handling procedures, and emergency

measures related to H-Ala-Ala-Tyr-OH TFA, based on the properties of its components.

Hazard Identification and Classification
The overall hazard profile of H-Ala-Ala-Tyr-OH TFA is a composite of the characteristics of the

peptide itself and the trifluoroacetate counter-ion.
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L-Alanyl-L-alanyl-L-tyrosine (Peptide Moiety): Peptides are generally considered to have low

toxicity. L-alanine and L-tyrosine are naturally occurring amino acids. However, some

peptides can exhibit biological activity that may warrant caution. L-tyrosine, as a precursor to

catecholamines, may have physiological effects if absorbed in significant quantities.[1][2]

Trifluoroacetic Acid (TFA Salt): TFA is a strong acid and can be corrosive.[3] While the TFA

salt of a peptide is less hazardous than the free acid, it can still pose risks, particularly upon

exposure to moisture, which may lead to the release of TFA. The primary hazards associated

with TFA are skin and eye irritation or burns, and respiratory tract irritation if inhaled.[3][4]

GHS Classification (Predicted): Based on the components, a precautionary classification would

be:

Skin Irritation/Corrosion: Category 2 (Warning)

Eye Damage/Irritation: Category 2A (Warning)

Specific Target Organ Toxicity (Single Exposure) - Respiratory Irritation: Category 3

(Warning)

Composition and Physical/Chemical Properties
A summary of the available data for the components is presented below.

Table 1: Physical and Chemical Properties of Components
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Property L-Alanine L-Tyrosine
Trifluoroacetic Acid
(TFA)

Appearance
White crystalline

powder

White to off-white

powder
Colorless liquid

Molecular Formula C3H7NO2 C9H11NO3 C2HF3O2

Molecular Weight 89.09 g/mol 181.19 g/mol 114.02 g/mol

Melting Point 297 °C (decomposes)
332-335 °C

(decomposes)
-15.4 °C

Boiling Point N/A N/A 72.4 °C

Solubility Soluble in water
Sparingly soluble in

water
Miscible with water

Toxicological Information
No specific toxicological data for H-Ala-Ala-Tyr-OH TFA is available. The information below is

based on its components.

Table 2: Toxicological Data of Components

Component
Acute Toxicity
(Oral)

Skin
Corrosion/Irritation

Serious Eye
Damage/Irritation

L-Alanine No data available
Not expected to be an

irritant

Not expected to be an

irritant

L-Tyrosine

Generally Recognized

as Safe (GRAS).[1]

Doses ≤150 mg/kg or

≤12 g per day for up

to three months are

generally safe.[1]

Not expected to be an

irritant. Local injection

site reactions have

been observed.[5]

Not expected to be an

irritant

Trifluoroacetic Acid

(TFA)

LD50 (rat, oral): 200-

400 mg/kg

Causes severe skin

burns

Causes serious eye

damage
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Experimental Protocols and Handling Procedures
General Handling and Personal Protective Equipment
(PPE)
A general workflow for safely handling H-Ala-Ala-Tyr-OH TFA in a laboratory setting is outlined

below.
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Workflow for Safe Handling of H-Ala-Ala-Tyr-OH TFA

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Information (e.g., this guide)

Don appropriate PPE:
- Safety glasses/goggles

- Lab coat
- Nitrile gloves

Work in a well-ventilated area
(e.g., chemical fume hood)

Weigh the required amount carefully
to avoid dust generation

Dissolve in appropriate solvent

Clean work area thoroughly

Dispose of waste according to
institutional guidelines

Remove PPE and wash hands

Click to download full resolution via product page

Caption: General workflow for handling H-Ala-Ala-Tyr-OH TFA.
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First-Aid Measures
Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
The following diagram illustrates a general procedure for handling a small spill of H-Ala-Ala-
Tyr-OH TFA powder.
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Small Spill Cleanup Procedure

Evacuate immediate area

Ensure proper PPE is worn

Gently cover the spill with
an inert absorbent material

(e.g., vermiculite, sand)

Carefully sweep up the material

Place in a sealed container
for disposal

Clean the spill area with
soap and water

Dispose of waste according to
institutional guidelines

Click to download full resolution via product page

Caption: Procedure for cleaning up a small chemical spill.
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Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible substances such as strong oxidizing agents and moisture.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Logical Relationship for Hazard Assessment
The following diagram illustrates the logical relationship in assessing the potential hazards of

H-Ala-Ala-Tyr-OH TFA based on its components.

Hazard Assessment Logic

Components

Peptide Hazards TFA Hazards

H-Ala-Ala-Tyr-OH TFA

H-Ala-Ala-Tyr-OH
(Peptide)

Trifluoroacetate (TFA)
(Counter-ion)

Generally low toxicity
Potential biological activity

Skin/eye irritant
Respiratory irritant

Corrosive (as free acid)

Overall Hazard Profile
(Precautionary Approach)
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Click to download full resolution via product page

Caption: Logical flow for assessing the hazards of H-Ala-Ala-Tyr-OH TFA.

Conclusion
While a specific Safety Data Sheet for H-Ala-Ala-Tyr-OH TFA is not available, a thorough

assessment of its components allows for a precautionary approach to its safe handling. The

primary concerns stem from the trifluoroacetate counter-ion, which imparts potential irritant

qualities to the compound. By adhering to standard laboratory safety practices, including the

use of appropriate personal protective equipment, working in well-ventilated areas, and

following established protocols for handling and disposal, researchers can minimize the risks

associated with this and other similar research chemicals. It is imperative that all users

familiarize themselves with this information and their institution's safety guidelines before

commencing any work with this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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